Cas no 374908-40-4 (2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one)

• Product Name: 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one
• CAS No: 374908-40-4
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5228406
• PubChem ID: 3400900
• Update Time: 2025-07-13

2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one
• Pyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one, 2,3,5,6,7,8-hexahydro-2-(4-hydroxyphenyl)-7-methyl-
• AK-778/11118025
• PS-18933
• SY323362
• EU-0001596
• 2-(4-hydroxyphenyl)-7-methyl-2,3,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(1H)-one
• 374908-40-4
• GNF-Pf-3656
• SR-01000400656
• Oprea1_693453
• SR-01000400656-1
• CHEMBL609614
• STK535674
• 2-(4-Hydroxyphenyl)-7-methyl-2,3,5,6,7,8-hexahydropyrido[4 inverted exclamation mark ,3 inverted exclamation mark :4,5]thieno[2,3-d]pyrimidin-4(1H)-one
• F89451
• AKOS005466761
• 5-(4-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.0??]trideca-1(9),2(7)-dien-3-one
• 5-(4-hydroxyphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.0(2)]trideca-1(9),2(7)-dien-3-one

• Inchi： 1S/C16H17N3O2S/c1-19-7-6-11-12(8-19)22-16-13(11)15(21)17-14(18-16)9-2-4-10(20)5-3-9/h2-5,14,18,20H,6-8H2,1H3,(H,17,21)
• InChI Key： FHZCWARZDJGPHN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2)NC(=O)C2C3CCN(C)CC=3SC=2N1

Computed Properties

• Exact Mass: 315.104
• Monoisotopic Mass: 315.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one

Comprehensive Overview of 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one (CAS No. 374908-40-4)

The compound 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one (CAS No. 374908-40-4) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrido-thieno-pyrimidinone core, combined with a 4-hydroxyphenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which aligns with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. The 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one structure exhibits a high degree of specificity, making it a subject of exploration in drug discovery pipelines. Its hydrogen-bonding capabilities and lipophilic properties further enhance its bioavailability, a critical factor in modern pharmacokinetic optimization.

One of the most searched questions in AI-driven drug design platforms revolves around the structure-activity relationship (SAR) of such compounds. The 7-methyl and 4-hydroxyphenyl moieties in this molecule are hypothesized to play pivotal roles in its binding affinity, as evidenced by computational modeling studies. These findings resonate with the growing emphasis on in silico screening and molecular docking techniques, which reduce reliance on traditional trial-and-error approaches.

From a synthetic chemistry perspective, the preparation of 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one involves multi-step reactions, including cyclocondensation and selective functionalization. Researchers frequently inquire about scalable synthesis methods, reflecting the industry's shift toward green chemistry and cost-effective production. Recent publications highlight innovative catalytic systems that improve yield and purity, addressing common challenges in heterocyclic compound manufacturing.

The compound's potential applications extend beyond therapeutics. Its fluorescence properties have sparked interest in bioimaging probes and diagnostic tools, aligning with the rise of theranostics—a fusion of therapy and diagnostics. This dual functionality is particularly relevant in personalized healthcare, where real-time monitoring of drug effects is crucial. Additionally, its stability under physiological conditions makes it a viable candidate for controlled-release formulations, a hot topic in nanomedicine forums.

As the scientific community continues to explore 2-(4-hydroxyphenyl)-7-methyl-1,2,3,5,6,8-hexahydropyrido[2,3]thieno[2,4-d]pyrimidin-4-one, its patent landscape and regulatory status remain frequently searched topics. While not classified as a controlled substance, its intellectual property protections and clinical trial progress are closely monitored. The compound exemplifies the intersection of medicinal chemistry and biotechnology, two fields driving the next wave of innovative therapeutics.

In summary, CAS No. 374908-40-4 represents a multifaceted molecule with broad implications for drug development and biomedical research. Its structural complexity, combined with emerging applications in digital health and material science, ensures its relevance in both academic and industrial settings. Future studies will likely focus on optimizing its therapeutic index and expanding its utility in next-generation treatments.